![molecular formula C20H21N3O5S B2994826 2-(benzo[d][1,3]dioxole-5-carboxamido)-N-((tetrahydrofuran-2-yl)methyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide CAS No. 955699-59-9](/img/structure/B2994826.png)
2-(benzo[d][1,3]dioxole-5-carboxamido)-N-((tetrahydrofuran-2-yl)methyl)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide
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Overview
Description
The compound contains several functional groups including a benzo[d][1,3]dioxole, a carboxamide, a tetrahydrofuran, and a dihydrocyclopenta[d]thiazole . These groups are common in many organic compounds and can participate in a variety of chemical reactions.
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzo[d][1,3]dioxole and dihydrocyclopenta[d]thiazole are both cyclic structures, which could impart rigidity to the molecule .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the carboxamide group could participate in hydrolysis reactions, while the tetrahydrofuran group could undergo reactions with electrophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar groups, and the flexibility of the molecule could all affect its properties .Scientific Research Applications
Antimicrobial and Antitumor Agents
Compounds with benzodioxole and thiazole motifs have been investigated for their antimicrobial and antitumor activities. For instance, novel analogs incorporating the benzothiazole nucleus were synthesized and displayed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, without exhibiting cytotoxic effects against mammalian cell lines, highlighting their therapeutic potential (Palkar et al., 2017)[https://consensus.app/papers/design-synthesis-qsar-studies-2amino-benzodthiazolyl-palkar/d43676e59a7e56b68879516448534788/?utm_source=chatgpt]. Similarly, novel benzodifuranyl derivatives, another motif related to benzodioxole, were synthesized, demonstrating significant anti-inflammatory and analgesic activities, suggesting their utility in developing new therapeutic agents (Abu‐Hashem et al., 2020)[https://consensus.app/papers/synthesis-novel-benzodifuranyl-135triazines-abu‐hashem/1b4ef798aee65ef5adff2529e7c19235/?utm_source=chatgpt].
Cancer Research
In cancer research, benzo[d]thiazole-2-carboxamide derivatives have been designed as potential epidermal growth factor receptor (EGFR) inhibitors, with some compounds showing moderate to excellent potency against various cancer cell lines, indicating their potential as cancer therapeutics (Zhang et al., 2017)[https://consensus.app/papers/design-synthesis-cytotoxic-evaluation-series-zhang/ae8110b5e2d45cc1825fd02c171ee6a4/?utm_source=chatgpt].
Drug Discovery Building Blocks
The synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives showcases the utility of these motifs as building blocks in drug discovery, offering the possibility to explore a wide chemical space for the development of new therapeutic agents (Durcik et al., 2020)[https://consensus.app/papers/synthesis-hydroxysubstituted-durcik/0d0beaacdc12554aaca5bbd57551d276/?utm_source=chatgpt].
Future Directions
Properties
IUPAC Name |
2-(1,3-benzodioxole-5-carbonylamino)-N-(oxolan-2-ylmethyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O5S/c24-18(11-3-5-14-15(8-11)28-10-27-14)23-20-22-17-13(4-6-16(17)29-20)19(25)21-9-12-2-1-7-26-12/h3,5,8,12-13H,1-2,4,6-7,9-10H2,(H,21,25)(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSOOIGHICHTCQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2CCC3=C2N=C(S3)NC(=O)C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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